Cas no 1476067-44-3 ((1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine)

• Product Name: (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine
• CAS No: 1476067-44-3
• MF: C₁₉H₂₂N₂O₂
• MW: 310.3902
• MDL: MFCD27976823
• CID: 3042155
• PubChem ID: 354333055
• Update Time: 2025-07-09

(1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo[2,1-c][1,4]oxazine
• α-ICPN
• α-Isocupreine
• 4-[(4S)-1-Ethyl-5-oxa-8-azatricyclo[4.3.1.03,8]decan-4-yl]quinolin-6-ol
• D90579
• 6-Quinolinol,4-[(1R,3S,5R,7R,8aS)-7-ethylhexahydro-3,7-methano-1H-pyrrolo[2,1-c][1,4]oxazin-1-yl]-
• 1476067-44-3
• 4-((1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1H-3,7-methanopyrrolo[2,1-c][1,4]oxazin-1-yl)quinolin-6-ol
• 4-[(1R,3S,4R,6S)-1-Ethyl-5-oxa-8-azatricyclo[4.3.1.03,8]decan-4-yl]quinolin-6-ol
• (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine

• MDL： MFCD27976823
• Inchi： 1S/C19H22N2O2/c1-2-19-8-13-10-21(11-19)17(9-19)18(23-13)14-5-6-20-16-4-3-12(22)7-15(14)16/h3-7,13,17-18,22H,2,8-11H2,1H3/t13?,17?,18-,19?/m0/s1
• InChI Key： DZHXBRDYIVRDPL-DESPKHBRSA-N
• SMILES： O1[C@@]([H])(C2C([H])=C([H])N=C3C([H])=C([H])C(=C([H])C=23)O[H])C2([H])C([H])([H])C3(C([H])([H])C([H])([H])[H])C([H])([H])C1([H])C([H])([H])N2C3([H])[H]

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 496.5±40.0 °C at 760 mmHg
• Flash Point: 254.1±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo2,1-c1,4oxazine

Compound CAS No. 1476067-44-3: (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo[2,1-c][1,4]oxazine

The compound with CAS No. 1476067-44-3, named as (1R,3S,5R,7R,8aS)-7-Ethylhexahydro-1-(6-hydroxy-4-quinolinyl)-3,7-methano-1H-pyrrolo[2,1-c][1,4]oxazine, is a complex organic molecule with a unique structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds and features a combination of a quinoline moiety and a pyrrolo[oxazine] framework. The stereochemistry of the molecule is well-defined, with specific configurations at the chiral centers (1R,3S,5R,7R,8aS), which play a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. The presence of the quinoline ring introduces significant electronic properties to the molecule, enhancing its ability to participate in π-π interactions and hydrogen bonding. These characteristics make it an attractive candidate for drug design and development.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the construction of the quinoline ring system through cyclization reactions and the formation of the pyrrolo[oxazine] core via intramolecular cyclization. The stereochemical control during these steps is critical to ensure the correct configuration at each chiral center. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against certain kinases involved in cell signaling pathways that are overactive in cancer cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. Researchers are currently exploring its efficacy in animal models to further validate its therapeutic potential.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, ongoing research into more efficient synthetic routes and green chemistry approaches is addressing these issues. The use of biocatalysts and continuous-flow reactors are among the innovative strategies being employed to optimize the synthesis process.

In conclusion, CAS No. 1476067-44-3 represents a cutting-edge compound with significant potential in drug discovery and development. Its unique structure and bioactive properties make it a focal point for researchers aiming to address unmet medical needs across various therapeutic areas.